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Compound of Interest

Compound Name:
(1R,2R)-2-

(benzylamino)cyclohexanol

Cat. No.: B3022145 Get Quote

(1R,2R)-2-(benzylamino)cyclohexanol (CAS No. 141553-09-5) is a chiral chemical

intermediate of interest in synthetic chemistry and drug development.[1][2] As with many

specialized reagents used in research and development, comprehensive toxicological and

safety data are not always available. This guide is designed for researchers, scientists, and

drug development professionals to navigate the safe handling, storage, and disposal of this

compound. The central thesis of this document is to proceed with a high degree of caution. In

the absence of complete data, we must operate under the assumption of potential hazards,

implementing robust safety protocols to mitigate risks effectively. This document synthesizes

available information from various safety data sheets (SDS) and chemical databases to provide

a framework for responsible laboratory practice.

Section 1: Chemical Identity and Physicochemical
Properties
A foundational element of safety is understanding the basic properties of the substance. While

experimental data for many physical properties of (1R,2R)-2-(benzylamino)cyclohexanol are

limited, we can compile known identifiers and computed values to build a profile.

Table 1: Physicochemical Properties of (1R,2R)-2-(benzylamino)cyclohexanol
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Property Value Source

IUPAC Name
(1R,2R)-2-

(benzylamino)cyclohexan-1-ol
J&K Scientific[1]

CAS Number 141553-09-5 J&K Scientific[1]

Molecular Formula C₁₃H₁₉NO ChemicalBook, PubChem[3][4]

Molecular Weight 205.30 g/mol ChemicalBook, PubChem[3][4]

Appearance
Solid (Assumed, based on

related compounds)
Thermo Fisher Scientific[5]

Melting Point No data available Lookchem[6]

Boiling Point No data available Lookchem[6]

Flash Point No data available Lookchem[6]

Solubility No data available -

Note: The absence of experimental data for key physical hazards like flash point necessitates

handling this compound away from ignition sources.

Section 2: Hazard Identification and Risk
Assessment
A critical challenge in assessing the risk of (1R,2R)-2-(benzylamino)cyclohexanol is the lack

of specific GHS (Globally Harmonized System) classification and toxicological data in most

available safety data sheets.[3][6][7] However, an SDS for the closely related stereoisomer,

trans-2-Benzylamino-1-cyclohexanol (CAS No. 40571-86-6), provides a valuable, albeit

presumptive, hazard profile.[5] It is prudent to adopt these classifications as a minimum safety

standard.

Presumptive GHS Classification:

Pictogram:

alt text
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Signal Word:Warning[5]

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

2.1. Toxicological Data Gaps: The Core of the Hazard

The most significant finding for any researcher is the near-complete absence of empirical

toxicological data.[6][7] Safety data sheets consistently report "no data available" for the

following critical endpoints:

Acute Toxicity (Oral, Dermal, Inhalation)

Germ Cell Mutagenicity

Carcinogenicity

Reproductive Toxicity

Specific Target Organ Toxicity (Single and Repeated Exposure)

Expert Insight: This lack of data is not an indication of safety. For novel or specialized

compounds, the absence of evidence is not evidence of absence of harm. Therefore, all

handling protocols must be designed to prevent any direct exposure. The primary risks, based

on the presumptive classification, are irritation to the skin, eyes, and respiratory system upon

direct contact or inhalation of dust.

Section 3: Safe Handling and Exposure Control
Given the identified risks, a multi-layered approach to exposure control is mandatory. This

involves a combination of engineering controls, administrative procedures, and personal

protective equipment (PPE).
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3.1. Engineering Controls

All manipulations of solid (1R,2R)-2-(benzylamino)cyclohexanol that could generate dust, or

any handling of its solutions, must be performed within a certified chemical fume hood or other

suitable ventilated enclosure.[6][8] This is the primary barrier to preventing inhalation exposure.

Workstations should be equipped with readily accessible eyewash stations and safety showers.

[9]

3.2. Personal Protective Equipment (PPE)

The final barrier between the researcher and the chemical is PPE. The following must be worn

at all times when handling the compound.

Eye Protection: Chemical safety goggles compliant with OSHA 29 CFR 1910.133 or

European Standard EN166 are required.[9]

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are

mandatory. Gloves should be inspected before use and changed immediately if

contamination is suspected.[3]

Respiratory Protection: While engineering controls are primary, a NIOSH/MSHA-approved

respirator may be required if dust generation is unavoidable or if ventilation is inadequate.

[10]
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PPE Selection Workflow

Handling the Compound?

Weighing Solid or Generating Dust?Solid

Working with Solutions?Liquid

Required PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

No

Add Respirator
(e.g., N95/P100)Yes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Is the spill large or unmanageable?

Evacuate Area
Call Emergency Response

Yes

Manage Spill Internally

No

Ensure Proper PPE is Worn

Cover with Inert Absorbent
(e.g., vermiculite, sand)

Sweep up carefully
Place in a sealed container for disposal

Clean spill area with soap and water

Dispose of waste as hazardous

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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